Cas no 2229414-57-5 (2,2-difluoro-1-(2,4,6-trichlorophenyl)ethan-1-ol)

• Product Name: 2,2-difluoro-1-(2,4,6-trichlorophenyl)ethan-1-ol
• CAS No: 2229414-57-5
• MF: C₈H₅Cl₃F₂O
• MW: 261.480506658554
• CID: 5816974
• PubChem ID: 165632926
• Update Time: 2023-12-15

2,2-difluoro-1-(2,4,6-trichlorophenyl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2,4,6-Trichloro-α-(difluoromethyl)benzenemethanol
• 2,2-difluoro-1-(2,4,6-trichlorophenyl)ethan-1-ol
• EN300-1940410
• 2229414-57-5

• Inchi： 1S/C8H5Cl3F2O/c9-3-1-4(10)6(5(11)2-3)7(14)8(12)13/h1-2,7-8,14H
• InChI Key： JWRJKJMIADFDFS-UHFFFAOYSA-N
• SMILES： C(C1C(=CC(=CC=1Cl)Cl)Cl)(O)C(F)F

Computed Properties

• Exact Mass: 259.937404g/mol
• Monoisotopic Mass: 259.937404g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 181
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 20.2Ų